
An In-depth Technical Guide to the
Physicochemical Properties of C12 NBD

Lactosylceramide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C12 NBD Lactosylceramide

Cat. No.: B1655989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, biological

activity, and experimental applications of C12 NBD Lactosylceramide. This fluorescently

labeled sphingolipid is a valuable tool for investigating the intricate roles of lactosylceramide in

cellular processes, including membrane dynamics, lipid trafficking, and signal transduction.

Core Physicochemical Properties
C12 NBD Lactosylceramide, also known as N-[12-[(7-nitro-2-1,3-benzoxadiazol-4-

yl)amino]dodecanoyl]-D-lactosyl-β1-1′-sphingosine, is a fluorescent analog of lactosylceramide.

[1] The addition of the nitrobenzoxadiazole (NBD) fluorophore to the dodecanoyl (C12) fatty

acid chain allows for its visualization and tracking within cellular systems.

Table 1: General Physicochemical Properties
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Property Value Reference(s)

Molecular Formula C₄₈H₈₁N₅O₁₆ [2]

Molecular Weight 984.18 g/mol [2]

CAS Number 474943-06-1 [2]

Appearance Solid [2]

Purity ≥98% [2]

Storage -20°C [2]

Stability ≥ 4 years at -20°C [2]

Table 2: Spectroscopic Properties

Property Value Reference(s)

Excitation Maximum (λex) ~485 nm [3][4][5]

Emission Maximum (λem) ~525 nm [3][4][5]

Molar Extinction Coefficient (ε)

of NBD
~13,000 cm⁻¹M⁻¹ [6]

Quantum Yield (Φ) of NBD ~1% of fluorescein [6]

Table 3: Solubility

Solvent Solubility Reference(s)

Chloroform:Methanol (2:1, v/v) Soluble [2][7]

Dimethyl sulfoxide (DMSO) Soluble [8]

Biological Activity and Signaling Pathways
Lactosylceramide is not merely a precursor for the synthesis of more complex

glycosphingolipids but also a critical signaling molecule involved in a variety of cellular
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functions.[9] It plays a significant role in cell adhesion, migration, proliferation, and

angiogenesis.[9] C12 NBD Lactosylceramide, as a fluorescent analog, enables the study of

these processes.

Lactosylceramide is a key component of lipid rafts and can be synthesized in the Golgi

apparatus by lactosylceramide synthase, which transfers galactose from UDP-galactose to

glucosylceramide.[10] Various external stimuli, including platelet-derived growth factor (PDGF),

tumor necrosis factor-α (TNF-α), and oxidized low-density lipoprotein (ox-LDL), can activate

lactosylceramide synthase, leading to an accumulation of lactosylceramide.[10]

This accumulation can trigger distinct signaling cascades:

Activation of NADPH Oxidase and Oxidative Stress: Lactosylceramide can activate NADPH

oxidase, a membrane-bound enzyme complex, leading to the production of reactive oxygen

species (ROS).[10][11] This increase in ROS creates an oxidative stress environment that

can initiate downstream signaling events contributing to inflammation and atherosclerosis.

[10]

Activation of Cytosolic Phospholipase A2 (cPLA2) and Inflammatory Response:

Lactosylceramide directly interacts with and activates cytosolic phospholipase A2α (cPLA2α).

[12] This activation leads to the cleavage of arachidonic acid from membrane phospholipids.

[10][11] Arachidonic acid is then metabolized to produce eicosanoids and prostaglandins,

potent mediators of inflammation.[10][11]
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Biosynthesis of Lactosylceramide.
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Lactosylceramide-mediated signaling pathways.

Experimental Protocols
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The following protocols provide a general framework for using C12 NBD Lactosylceramide in

cell-based assays. Optimization for specific cell types and experimental conditions is

recommended.

Preparation of C12 NBD Lactosylceramide-BSA Complex
For efficient delivery to cells, it is recommended to complex the lipophilic C12 NBD
Lactosylceramide with bovine serum albumin (BSA).

Materials:

C12 NBD Lactosylceramide

Chloroform:Methanol (2:1, v/v)

Dry nitrogen or argon gas

Fatty acid-free BSA

Phosphate-buffered saline (PBS) or other appropriate buffer

Procedure:

Prepare a stock solution of C12 NBD Lactosylceramide in chloroform:methanol (2:1, v/v).

In a glass tube, evaporate the desired amount of the stock solution to a thin film under a

gentle stream of dry nitrogen or argon.

Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

Prepare a solution of fatty acid-free BSA in PBS (e.g., 5 mg/mL).

Add the BSA solution to the dried lipid film.

Vortex or sonicate the mixture until the lipid is fully dissolved and complexed with the BSA.

The final concentration of the complex should be determined based on the desired working

concentration for cell labeling.

Store the C12 NBD Lactosylceramide-BSA complex at -20°C for future use.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3308612/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Live-Cell Labeling and Fluorescence Microscopy
This protocol describes the general procedure for labeling live cells with the C12 NBD
Lactosylceramide-BSA complex for visualization by fluorescence microscopy.

Materials:

Cells cultured on glass-bottom dishes or coverslips

C12 NBD Lactosylceramide-BSA complex

Complete cell culture medium

Fluorescence microscope with appropriate filter sets for NBD (Excitation: ~488 nm,

Emission: ~520-550 nm)

Procedure:

Cell Seeding: Plate cells on glass-bottom dishes or coverslips and allow them to adhere and

grow to the desired confluency.

Preparation of Labeling Medium: Dilute the C12 NBD Lactosylceramide-BSA complex in

complete cell culture medium to the desired final concentration (typically in the low

micromolar range, e.g., 1-5 µM). The optimal concentration should be determined

empirically.

Cell Labeling:

Remove the existing culture medium from the cells.

Wash the cells once with pre-warmed PBS.

Add the labeling medium to the cells.

Incubate the cells at 37°C in a CO₂ incubator for a specified period (e.g., 15-60 minutes).

The incubation time will influence the intracellular localization of the probe and should be

optimized.
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Washing:

Aspirate the labeling medium.

Wash the cells two to three times with pre-warmed complete cell culture medium or PBS

to remove any unbound probe.

Imaging:

Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

Immediately visualize the cells using a fluorescence microscope equipped with a suitable

filter set for NBD fluorescence.

Acquire images, being mindful of potential photobleaching by minimizing exposure time

and laser power.[5]

Lipid Extraction from Labeled Cells
This protocol outlines a general method for extracting lipids from cells previously labeled with

C12 NBD Lactosylceramide, for subsequent analysis by techniques such as thin-layer

chromatography (TLC) or mass spectrometry.

Materials:

Labeled cells in a culture dish or tube

Ice-cold PBS

Chloroform

Methanol

Centrifuge

Procedure:

Cell Harvesting:
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Aspirate the culture medium.

Wash the cells twice with ice-cold PBS.

Scrape the cells in a minimal volume of ice-cold PBS and transfer to a glass centrifuge

tube.

Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

Aspirate the supernatant.

Lipid Extraction (Folch Method):

To the cell pellet, add a 2:1 (v/v) mixture of chloroform:methanol. A common starting

volume is 1 mL for a pellet from a 60 mm dish.

Vortex the mixture vigorously for 1-2 minutes to ensure thorough extraction.

Add 0.2 volumes of PBS or 0.9% NaCl solution to induce phase separation.

Vortex again briefly.

Centrifuge at a low speed (e.g., 500 x g for 10 minutes) to separate the phases.

Collection of Lipid Phase:

Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur

pipette.

Transfer the organic phase to a new glass tube.

Drying and Storage:

Evaporate the solvent from the lipid extract under a stream of dry nitrogen or argon.

The dried lipid film can be stored at -20°C or -80°C under an inert atmosphere until further

analysis.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1655989?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

